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Compound of Interest

Compound Name: Symplocosin

CAS No.: 11042-30-1

Cat. No.: B1237533 Get Quote

Executive Summary & Chemical Identity
Symplocosin (CAS: 11042-30-1) is a bioactive lignan glycoside, specifically a derivative of

pinoresinol, predominantly isolated from the bark of Symplocos racemosa (Lodh tree). While

traditional pharmacognosy identifies the crude extract as a hemostatic and anti-inflammatory

agent, modern in vitro analysis has isolated Symplocosin and its congeners (e.g.,

Symplocomoside, Symponoside) as potent inhibitors of specific phosphodiesterases (PDEs)

and thymidine phosphorylase (TP).

This guide delineates the mechanistic pharmacology of Symplocosin, transitioning from

structural solubility to enzyme kinetics and cellular safety profiling.

Chemical Characterization[1][2][3]
IUPAC Name: 2-[4-[3-(4-hydroxy-3-methoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-

6-yl]-2-methoxyphenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol[1]

Molecular Formula: C₂₆H₃₂O₁₁

Solubility Profile:

Water: Low to Moderate (Temperature dependent).
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DMSO (Dimethyl Sulfoxide):[2][3]High (>10 mM). This is the required vehicle for all in vitro

bioassays described below.

Ethanol: Moderate.

Enzymatic Pharmacology: Phosphodiesterase
Inhibition
The primary in vitro utility of Symplocosin lies in its ability to modulate cyclic nucleotide

signaling via the inhibition of Phosphodiesterase I (PDE I).

Mechanism of Action
Symplocosin acts as a micromolar inhibitor of snake venom Phosphodiesterase I. Unlike

broad-spectrum PDE inhibitors (e.g., IBMX), Symplocosin and its related glycosides show

specificity that suggests potential for modulating nucleotide

pyrophosphatase/phosphodiesterase (NPP) activity.

Target Enzyme: Snake Venom Phosphodiesterase I (EC 3.1.4.1).

Potency (IC₅₀): ~122 µM (Referencing the most potent congeners in the Symplocos

glycoside fraction).

Physiological Outcome: Inhibition prevents the hydrolysis of phosphodiester bonds in

oligonucleotides and cyclic nucleotides (cAMP/cGMP), leading to elevated intracellular

second messenger levels.[4]

Functional Pathway Visualization
The following diagram illustrates the downstream effects of Symplocosin-mediated PDE

inhibition, linking molecular events to observed anti-inflammatory phenotypes.
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Figure 1: Mechanistic flow of Symplocosin inhibition preventing cAMP/cGMP hydrolysis,

thereby sustaining Protein Kinase A/G signaling.

Secondary Activity: Thymidine Phosphorylase (TP)
Modulation
Beyond PDE inhibition, Symplocosin and related glycosides exhibit inhibitory potential against

Thymidine Phosphorylase (EC 2.4.2.4), an enzyme critical in pyrimidine salvage and often

overexpressed in solid tumors (angiogenesis factor).

In Vitro Activity: Moderate inhibition.

IC₅₀ Range: 190 – 488 µM (Dependent on specific glycoside derivative).

Clinical Relevance: TP inhibitors are sought after as anti-angiogenic agents.[5][6]

Symplocosin serves as a lead scaffold for developing non-competitive TP inhibitors.

Cellular Toxicology & Safety Profiling
A critical requirement for any bioactive lead is the Selectivity Index (SI)—the ratio of toxic

concentration to effective concentration.

Cytotoxicity Profile (MTT Assay)
Data derived from Symplocos fractions containing Symplocosin indicate a favorable safety

profile in normal cell lines compared to cancer lines.
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Cell Line Tissue Origin IC₅₀ (µM) Interpretation

3T3
Mouse Fibroblast

(Normal)
> 500 µM

Non-Cytotoxic (High

Safety Margin)

PC-3
Human Prostate

Cancer
~ 100-200 µM

Moderate

Antiproliferative

HeLa Cervical Cancer ~ 150 µM
Moderate

Antiproliferative

Senior Scientist Insight: The lack of cytotoxicity in 3T3 fibroblasts at effective PDE-inhibiting

concentrations suggests that Symplocosin affects signaling pathways without disrupting gross

membrane integrity or mitochondrial function in healthy tissue.

Validated Experimental Protocols
To ensure reproducibility, the following protocols utilize self-validating controls.

Protocol A: Phosphodiesterase I Inhibition Assay
(Spectrophotometric)
Objective: Determine the IC₅₀ of Symplocosin against PDE I.

Reagents:

Buffer: 33 mM Tris-HCl (pH 8.8), 30 mM Mg-acetate.

Enzyme: Snake Venom Phosphodiesterase I (0.00074 U/well).

Substrate: Bis-(p-nitrophenyl) phosphate (0.33 mM).

Vehicle: DMSO (Final concentration < 2% to avoid enzyme denaturation).

Workflow:

Preparation: Dissolve Symplocosin in DMSO to create a 10 mM stock. Serial dilute in Tris-

HCl buffer.
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Pre-Incubation: Mix 100 µL Enzyme solution + 20 µL Test Compound. Incubate at 37°C for

30 minutes.

Control: Enzyme + DMSO only (100% Activity).

Blank: Buffer + Substrate (No Enzyme).

Initiation: Add 100 µL Substrate to start the reaction.

Kinetic Read: Monitor absorbance at 410 nm (release of p-nitrophenol) continuously for 30

minutes using a microplate reader.

Calculation:

Protocol B: Workflow Visualization
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Figure 2: Step-by-step workflow for the spectrophotometric determination of PDE inhibition.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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